Cas no 1502169-40-5 (2-(2,4,5-trimethoxyphenyl)propanoic acid)

• Product Name: 2-(2,4,5-trimethoxyphenyl)propanoic acid
• CAS No: 1502169-40-5
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• CID: 6520381
• PubChem ID: 66702182
• Update Time: 2025-07-23

2-(2,4,5-trimethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-trimethoxyphenyl)propanoic acid
• 1502169-40-5
• SCHEMBL490436
• EN300-1811566

• Inchi： 1S/C12H16O5/c1-7(12(13)14)8-5-10(16-3)11(17-4)6-9(8)15-2/h5-7H,1-4H3,(H,13,14)
• InChI Key： YAHSNRBCASARBD-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1C(C(=O)O)C)OC)OC

Computed Properties

• Exact Mass: 240.09977361g/mol
• Monoisotopic Mass: 240.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65Ų

Additional information on 2-(2,4,5-trimethoxyphenyl)propanoic acid

Introduction to 2-(2,4,5-trimethoxyphenyl)propanoic acid (CAS No. 1502169-40-5)

2-(2,4,5-trimethoxyphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1502169-40-5, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a propionic acid moiety attached to a trimethoxybenzene ring, has garnered attention due to its structural uniqueness and potential biological activities. The presence of multiple methoxy groups on the aromatic ring enhances its reactivity and interaction with biological targets, making it a valuable scaffold for drug discovery.

The structure of 2-(2,4,5-trimethoxyphenyl)propanoic acid is characterized by a benzene ring substituted with three methoxy groups at the 2', 4', and 5' positions, linked to a propanoic acid side chain. This arrangement imparts specific electronic and steric properties that influence its chemical behavior and biological efficacy. The compound's solubility profile and stability under various conditions make it suitable for both in vitro and in vivo studies.

In recent years, there has been growing interest in aromatic carboxylic acids as intermediates in the synthesis of bioactive molecules. The trimethoxybenzene derivative represented by CAS No. 1502169-40-5 is no exception. Researchers have explored its potential in developing novel therapeutic agents targeting various diseases. The propionic acid moiety provides a versatile handle for further functionalization, enabling the creation of complex molecules with tailored pharmacological properties.

One of the most compelling aspects of 2-(2,4,5-trimethoxyphenyl)propanoic acid is its role in pharmaceutical synthesis. The compound has been utilized as a key intermediate in the preparation of more complex molecules with potential therapeutic applications. For instance, it has been incorporated into the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The methoxy groups on the aromatic ring facilitate selective modifications, allowing chemists to fine-tune the molecule's interactions with biological targets.

Recent studies have highlighted the biological activity of derivatives of trimethoxybenzene. Compounds with similar structural motifs have shown promise in inhibiting enzymes involved in metabolic pathways relevant to diabetes and obesity. While research on CAS No. 1502169-40-5 is still in its early stages, preliminary findings suggest that it may exhibit similar effects. The propanoic acid side chain could interact with receptors or enzymes in ways that modulate physiological processes.

The pharmacokinetic properties of 2-(2,4,5-trimethoxyphenyl)propanoic acid are also under investigation. Understanding how the molecule is absorbed, distributed, metabolized, and excreted (ADME) is essential for developing effective drugs. Preliminary data indicate that the compound has moderate solubility in water and lipids, suggesting it may have reasonable bioavailability. Further studies are needed to confirm these findings and optimize its pharmacokinetic profile.

In conclusion, 2-(2,4,5-trimethoxyphenyl)propanoic acid (CAS No. 1502169-40-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structure and potential biological activities make it a valuable asset for drug discovery efforts. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of novel therapeutic agents.